Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate
Brand Name:
Vulcanchem
CAS No.:
127074-27-5
VCID:
VC0147618
InChI:
InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3/i2D3,3D3
SMILES:
CCOC(=O)C(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
122.19 g/mol
Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate
CAS No.: 127074-27-5
Reference Standards
VCID: VC0147618
Molecular Formula: C6H12O2
Molecular Weight: 122.19 g/mol
| CAS No. | 127074-27-5 |
|---|---|
| Product Name | Ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 122.19 g/mol |
| IUPAC Name | ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3/i2D3,3D3 |
| Standard InChIKey | WDAXFOBOLVPGLV-XERRXZQWSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C(=O)OCC)C([2H])([2H])[2H] |
| SMILES | CCOC(=O)C(C)C |
| Canonical SMILES | CCOC(=O)C(C)C |
| Synonyms | Isobutyric Acid Ethyl Ester (6CI,8CI)-d6; 2-Methylpropanoic Acid Ethyl Ester-d6; 2-Methylpropionic Acid Ethyl Ester-d6; Ethyl 2,2-Dimethylacetate-d6; Ethyl 2-Methyl-1-propanoate-d6; Ethyl 2-Methylpropanoate-d6; Ethyl 2-Methylpropionate-d6; |
| PubChem Compound | 12366588 |
| Last Modified | Nov 11 2021 |
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